Cas no 628732-89-8 (1-bromo-4-(2-bromo-1-methoxyethyl)benzene)

• Product Name: 1-bromo-4-(2-bromo-1-methoxyethyl)benzene
• CAS No: 628732-89-8
• MF: C₉H₁₀Br₂O
• MW: 293.98310136795
• CID: 4079797
• PubChem ID: 11289376
• Update Time: 2025-04-22

1-bromo-4-(2-bromo-1-methoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(2-bromo-1-methoxyethyl)-
• 1-Bromo-4-(2-bromo-1-methoxyethyl)benzene
• CS-0302135
• 628732-89-8
• AKOS011393237
• EN300-1134840
• 1-bromo-4-(2-bromo-1-methoxyethyl)benzene

• Inchi： 1S/C9H10Br2O/c1-12-9(6-10)7-2-4-8(11)5-3-7/h2-5,9H,6H2,1H3
• InChI Key： FKXYYZILHKUIOI-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(C(OC)CBr)C=C1

Computed Properties

• Exact Mass: 293.90779Da
• Monoisotopic Mass: 291.90984Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų